N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-2,4-difluorobenzamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2,4-difluorobenzamide
• InChI: InChI=1S/C18H18F2N6O/c1-11-12(2)26(10-25-11)17-8-16(23-9-24-17)21-5-6-22-18(27)14-4-3-13(19)7-15(14)20/h3-4,7-10H,5-6H2,1-2H3,(H,22,27)(H,21,23,24)
• InChI Key: PTSIOOUGWMAWDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNC(=O)C3=C(C=C(C=C3)F)F)C
• Molecular Formula: C18H18F2N6O
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

• The synthesis of related compounds typically involves multi-step reactions, starting with simpler components like amines or acids, and gradually building up the complex structure. For instance, a related compound was synthesized through the condensation of simpler acids with ethane-1,2-diamine and subsequent reactions (Huang et al., 2020).

Molecular Structure Analysis

• Density Functional Theory (DFT) is often used to optimize the geometric bond lengths and angles, comparing them with X-ray diffraction values to understand the molecular structure in detail. Such analysis was performed for a related molecule, revealing insights into the molecular electrostatic potential (MEP) surface map (Huang et al., 2020).

Chemical Reactions and Properties

• The synthesis of similar compounds involves key reactions such as condensation, nucleophilic substitution, and cyclization. For example, the synthesis of pyrazolo[3,4-d]pyrimidine analogs involved palladium-catalyzed C-C coupling and reductive alkylation (Taylor & Patel, 1992).

Physical Properties Analysis

• The crystal structures of such compounds can reveal important physical properties. For instance, a related compound crystallized in a specific space group with defined cell parameters, providing insights into its solid-state characteristics (Huang et al., 2020).

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse due to their broad range of chemical and biological properties. They are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Safety and Hazards

The safety and hazards of imidazole derivatives depend on their specific chemical and biological properties. They are used in a variety of applications, including pharmaceuticals and agrochemicals, and their safety profile would depend on these specific uses.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.